Cas no 648904-83-0 ((3-fluoro-4-methanesulfonylphenyl)boronic acid)

• Product Name: (3-fluoro-4-methanesulfonylphenyl)boronic acid
• CAS No: 648904-83-0
• MF: C₇H₈BFO₄S
• MW: 218.010424613953
• MDL: MFCD09878323
• CID: 412884
• PubChem ID: 45933628
• Update Time: 2025-04-19

(3-fluoro-4-methanesulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(methylsulfonyl)phenyl)boronic acid
• (3-fluoro-4-methylsulfonylphenyl)boronic acid
• 3-FLUORO-4-(METHYLSULFONYL)PHENYLBORONIC ACID
• Boronic acid, [3-fluoro-4-(methylsulfonyl)phenyl]-
• 3-Fluoro-4-(methylsulphonyl)benzeneboronic acid
• (3-fluoro-4-methanesulfonylphenyl)boronic acid
• [3-Fluoro-4-(methanesulfonyl)phenyl]boronic acid
• SCHEMBL520332
• 3-Fluoro-4-(methanesulfonyl)phenyl boronic acid
• RJKFNKNDTBNEST-UHFFFAOYSA-N
• A867799
• SB22985
• MFCD09878323
• SY023503
• DTXSID30672870
• 3-fluoro-4-(methanesulfonyl)phenyl-boronic acid
• AKOS015853217
• 648904-83-0
• 3-fluoro-4-(methanesulfonyl)phenylboronic acid
• 3-fluoro-4-methanesulfonyl-phenylboronic acid
• 3-fluoro-4-methanesulfonyl-phenyl-boronic acid
• PS-9415
• 3-Fluoro-4-(methylsulfonyl)phenylboronic acid, AldrichCPR
• 3-fluoro-4-methylsulfonyl-phenylboronic acid
• 3-Fluoro-4-(methylsulfonyl)phenylboronicAcid
• 3-fluoro-4-methanesulfonylphenylboronic acid
• DB-348180

• MDL： MFCD09878323
• Inchi： 1S/C7H8BFO4S/c1-14(12,13)7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
• InChI Key： RJKFNKNDTBNEST-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(B(O)O)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 218.02200
• Monoisotopic Mass: 218.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• PSA: 82.98000
• LogP: -0.01020

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters